Cas no 66121-71-9 (1-Methyl-1H-pyrazole-4-carbonitrile)

1-Methyl-1H-pyrazole-4-carbonitrile structure
66121-71-9 structure
Product Name:1-Methyl-1H-pyrazole-4-carbonitrile
CAS No:66121-71-9
MF:C5H5N3
MW:107.113300085068
MDL:MFCD04969704
CID:95214
Update Time:2025-04-18

1-Methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-1-methylpyrazole
    • 1-METHYL-1H-PYRAZOLE-4-CARBONITRILE
    • 1-methyl-1H-pyrazole-4-carbonitrile(SALTDATA: FREE)
    • 1-methylpyrazole-4-carbonitrile
    • 1H-Pyrazole-4-carbonitrile,1-methyl-(9CI)
    • 1H-Pyrazole-4-carbonitrile, 1-methyl-
    • 1-methyl-4-cyanopyrazole
    • NIBQNKBEGIMBSV-UHFFFAOYSA-N
    • 0155AC
    • STK349584
    • SBB021947
    • PB27672
    • SY015914
    • AB1008922
    • ST45104998
    • ST24022140
    • BB 0219798
    • 1-Methyl-1H-pyrazole-4-carbonitrile
    • MDL： MFCD04969704
    • Inchi： 1S/C5H5N3/c1-8-4-5(2-6)3-7-8/h3-4H,1H3
    • InChI Key： NIBQNKBEGIMBSV-UHFFFAOYSA-N
    • SMILES： N1(C)C=C(C#N)C=N1

Computed Properties

  • Exact Mass: 107.04800
  • Monoisotopic Mass: 107.048347172 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0
  • Molecular Weight: 107.11

Experimental Properties

  • Boiling Point: 230.2°C at 760 mmHg
  • Flash Point: 93.033℃
  • PSA: 41.61000
  • LogP: 0.29178

1-Methyl-1H-pyrazole-4-carbonitrile Security Information

1-Methyl-1H-pyrazole-4-carbonitrile Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1H-pyrazole-4-carbonitrile Pricemore >>

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1-Methyl-1H-pyrazole-4-carbonitrile Production Method

Production Method 1

930-36-9 930-36-9
66121-71-9 66121-71-9
165615-63-4 165615-63-4
66121-72-0 66121-72-0
79080-39-0 79080-39-0
Reaction Conditions
1.1 Solvents: Methanol
Reference
Anodic cyanation of 1-methylpyrazole
Yoshida, Kunihisa; Toyo-oka, Yoshimasa; Takeda, Kazusada, Journal of Heterocyclic Chemistry, 1995, 32(2), 701-2

1-Methyl-1H-pyrazole-4-carbonitrile Raw materials

1-Methyl-1H-pyrazole-4-carbonitrile Preparation Products

1-Methyl-1H-pyrazole-4-carbonitrile Related Literature

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